molecular formula C23H29NO5 B1147034 (S)-Ethyl 3-(4-(benzyloxy)phenyl)-2-(tert-butoxycarbonylamino)propanoate CAS No. 127132-32-5

(S)-Ethyl 3-(4-(benzyloxy)phenyl)-2-(tert-butoxycarbonylamino)propanoate

Cat. No. B1147034
M. Wt: 399.48006
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

This compound belongs to a class of organic chemicals characterized by the presence of ethyl, benzyloxy, tert-butoxycarbonylamino, and propanoate functional groups. These functional groups suggest that the compound could be involved in a variety of chemical reactions and have distinct physical and chemical properties.

Synthesis Analysis

The synthesis of similar compounds often involves multistep procedures starting from commercially available precursors. For example, Lentini et al. (2019) describe a gram-scale synthesis of a related compound, showcasing the typical complexity and the steps involved such as protection, iodination, and confirmation through various spectroscopy techniques (Lentini et al., 2019).

Scientific Research Applications

Biodegradation and Environmental Fate

Biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater

This review summarizes the knowledge on the biodegradation and fate of ETBE, an oxygenate used in gasoline, in soil and groundwater. Microorganisms capable of degrading ETBE through aerobic and possibly anaerobic processes have been identified. This research could be relevant in understanding the environmental behavior of similar organic compounds (Thornton et al., 2020).

Microbial Degradation

Microbial degradation of methyl tert-butyl ether and tert-butyl alcohol in the subsurface

This review discusses the degradation of fuel oxygenates like MTBE and its key intermediate, TBA, in various redox conditions. While the biodegradation under oxic conditions is well-documented, the pathways under anoxic conditions remain less understood. Pure cultures identified so far use oxygen as the terminal electron acceptor (Schmidt et al., 2004).

Antioxidants and Environmental Contaminants

Synthetic Phenolic Antioxidants Environmental Occurrence, Human Exposure, and Toxicity

This review focuses on synthetic phenolic antioxidants (SPAs), their detection in various environments, human exposure routes, and toxicity. SPAs, including BHT and DBP, have been found in indoor dust, outdoor air particulates, and human tissues. Toxicity studies suggest potential hepatic toxicity and endocrine-disrupting effects (Liu & Mabury, 2020).

Future Directions

The future directions for this compound would likely involve its use in the synthesis of more complex molecules, possibly for pharmaceutical applications .

properties

IUPAC Name

ethyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylmethoxyphenyl)propanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H29NO5/c1-5-27-21(25)20(24-22(26)29-23(2,3)4)15-17-11-13-19(14-12-17)28-16-18-9-7-6-8-10-18/h6-14,20H,5,15-16H2,1-4H3,(H,24,26)/t20-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDXKVARHPPUWMG-FQEVSTJZSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(CC1=CC=C(C=C1)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)[C@H](CC1=CC=C(C=C1)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H29NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(S)-Ethyl 3-(4-(benzyloxy)phenyl)-2-(tert-butoxycarbonylamino)propanoate

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